Cas no 1537884-23-3 (2-(oxetan-3-yl)-octahydropyrrolo3,4-cpyrrole)

• Product Name: 2-(oxetan-3-yl)-octahydropyrrolo3,4-cpyrrole
• CAS No: 1537884-23-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6254105
• PubChem ID: 165734366
• Update Time: 2025-07-10

2-(oxetan-3-yl)-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(oxetan-3-yl)-octahydropyrrolo3,4-cpyrrole
• EN300-3042384
• 1537884-23-3
• 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C9H16N2O/c1-7-3-11(9-5-12-6-9)4-8(7)2-10-1/h7-10H,1-6H2
• InChI Key： DVABRBXLGNBGLB-UHFFFAOYSA-N
• SMILES： O1CC(C1)N1CC2CNCC2C1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(oxetan-3-yl)-octahydropyrrolo3,4-cpyrrole

Comprehensive Overview of 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole (CAS No. 1537884-23-3)

The compound 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole (CAS No. 1537884-23-3) is a heterocyclic organic molecule with a unique structural framework, combining an oxetane ring and a fused pyrrolopyrrole system. This structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced polymer development. The presence of both oxetane and pyrrolidine moieties contributes to its versatility, enabling interactions with biological targets and enhancing physicochemical properties.

In recent years, the demand for novel heterocyclic compounds like 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole has surged, driven by the need for innovative therapeutic agents and functional materials. Researchers are particularly interested in its role as a bioisostere, a concept frequently searched in medicinal chemistry circles. Bioisosteres are critical for optimizing drug candidates, improving metabolic stability, and reducing toxicity. The oxetane ring, in particular, is known to enhance solubility and bioavailability, making this compound a valuable scaffold in small-molecule drug design.

Another trending topic linked to this compound is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. PROTACs have dominated recent scientific literature, and the structural features of 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole make it a candidate for designing E3 ligase binders. This aligns with the growing interest in degradation therapeutics, a hot keyword in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, the compound’s pyrrolopyrrole core is a subject of interest due to its electron-rich nature, which is relevant in organic electronics. Searches for conductive polymers and optoelectronic materials often highlight such heterocycles, as they contribute to charge transport and light-emitting properties. This dual applicability in pharmaceuticals and materials science underscores the compound’s interdisciplinary significance.

For researchers exploring CAS No. 1537884-23-3, common queries include its synthetic routes, stability under physiological conditions, and commercial availability. The compound’s oxetane ring raises questions about ring-opening reactions, a frequent topic in organic chemistry forums. Additionally, its pKa and logP values are critical for computational chemists performing in silico ADMET predictions, a highly searched term in AI-assisted drug development.

In summary, 2-(oxetan-3-yl)-octahydropyrrolo[3,4-c]pyrrole represents a multifaceted compound with broad applications. Its relevance to drug discovery, PROTACs, and advanced materials ensures it remains a focal point in scientific research. As interest in heterocyclic chemistry and structure-activity relationships grows, this compound will likely continue to inspire innovation across multiple disciplines.